Cas no 923461-99-8 (8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
- 6-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-4-methylpurino[7,8-a]imidazole-1,3-dione
-
- Inchi: 1S/C22H18FN5O2/c1-12-5-4-6-16(13(12)2)28-17(14-7-9-15(23)10-8-14)11-27-18-19(24-21(27)28)26(3)22(30)25-20(18)29/h4-11H,1-3H3,(H,25,29,30)
- InChI Key: JLTIJYCEHDNTKB-UHFFFAOYSA-N
- SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N2C3C(N([H])C(N(C([H])([H])[H])C=3N=C2N1C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H])=O)=O
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3234-1108-2μmol |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-5μmol |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-10μmol |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-20μmol |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-1mg |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-2mg |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-3mg |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-4mg |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-5mg |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3234-1108-10mg |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
923461-99-8 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Comprehensive Overview of 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 923461-99-8)
The compound 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with the CAS number 923461-99-8, is a structurally complex heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry. Its unique imidazo[1,2-g]purine core, combined with substituted phenyl rings, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to purine derivatives, which are fundamental to cellular processes.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been explored in preclinical studies for its potential to interact with enzymes and receptors involved in these fields. Its fluorophenyl and dimethylphenyl substituents enhance its binding affinity and selectivity, making it a subject of interest for drug discovery programs.
The synthesis of CAS 923461-99-8 involves multi-step organic reactions, including cyclization and functional group transformations, to achieve the desired imidazo[1,2-g]purine scaffold. Chemists have optimized these processes to improve yield and purity, ensuring reproducibility for industrial-scale production. The compound's stability under physiological conditions further supports its viability as a lead compound in pharmaceutical development.
One of the most frequently asked questions about 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione revolves around its mechanism of action. Preliminary studies suggest that it may inhibit specific kinases or modulate G-protein-coupled receptors (GPCRs), which are critical in signal transduction. This aligns with current trends in precision medicine, where researchers seek compounds with well-defined molecular targets to minimize off-target effects.
Another area of interest is the compound's pharmacokinetic profile. Early in vitro and in vivo data indicate favorable absorption and distribution properties, though further studies are needed to assess its metabolism and excretion. These characteristics are crucial for determining its suitability as a drug candidate, particularly in the context of personalized medicine and patient-specific dosing regimens.
From a commercial perspective, CAS 923461-99-8 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond therapeutics, with potential uses in diagnostic imaging and biochemical assays. The compound's versatility underscores its value in both basic and applied research.
In conclusion, 8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating example of modern medicinal chemistry. Its structural complexity, combined with its potential biological activities, positions it as a valuable tool for advancing our understanding of disease mechanisms and developing next-generation therapeutics. As research progresses, this compound may well emerge as a cornerstone in the development of innovative treatments for a range of medical conditions.
923461-99-8 (8-(2,3-dimethylphenyl)-7-(4-fluorophenyl)-1-methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)